Cas no 1806790-50-0 (4-(Difluoromethyl)-2,6-diiodo-3-fluoropyridine)

• Product Name: 4-(Difluoromethyl)-2,6-diiodo-3-fluoropyridine
• CAS No: 1806790-50-0
• MF: C₆H₂F₃I₂N
• MW: 398.890936374664
• CID: 4811473
• Update Time: 2025-06-12

4-(Difluoromethyl)-2,6-diiodo-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,6-diiodo-3-fluoropyridine

• Inchi： 1S/C6H2F3I2N/c7-4-2(5(8)9)1-3(10)12-6(4)11/h1,5H
• InChI Key： GFTJUEAXWVBJTR-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)F)C=C(N=1)I)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-2,6-diiodo-3-fluoropyridine

Research Brief on 4-(Difluoromethyl)-2,6-diiodo-3-fluoropyridine (CAS: 1806790-50-0): Recent Advances and Applications

4-(Difluoromethyl)-2,6-diiodo-3-fluoropyridine (CAS: 1806790-50-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and diiodo substitutions, has shown promising potential in various applications, including medicinal chemistry, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a compound of interest for researchers aiming to develop novel therapeutics and functional materials.

The synthesis of 4-(Difluoromethyl)-2,6-diiodo-3-fluoropyridine has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Fluorine Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts to achieve selective fluorination and iodination, resulting in higher efficiency and reduced by-products. This advancement is critical for scaling up production and ensuring the compound's availability for further research and development.

In medicinal chemistry, 4-(Difluoromethyl)-2,6-diiodo-3-fluoropyridine has been explored as a key intermediate in the synthesis of potential antiviral and anticancer agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its utility in constructing fluorinated pyridine scaffolds, which exhibit enhanced binding affinity to target proteins. Specifically, derivatives of this compound have shown inhibitory activity against certain kinases involved in cancer progression, highlighting its potential as a lead compound for drug discovery.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. Its fluorinated structure contributes to improved metabolic stability and bioavailability, making it a candidate for developing next-generation pesticides. A 2023 report in Pest Management Science highlighted its efficacy against resistant strains of agricultural pests, suggesting its role in addressing the growing challenge of pesticide resistance.

In conclusion, 4-(Difluoromethyl)-2,6-diiodo-3-fluoropyridine (CAS: 1806790-50-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis and applications underscore its potential across multiple domains. Continued research into its reactivity and biological activity is expected to yield further innovations, solidifying its importance in the development of new therapeutics and functional materials.